2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
Description
The compound 2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one (hereafter referred to as the target compound) is a heterocyclic molecule featuring a thieno[3,2-d]pyrimidin-4(3H)-one core. Key structural elements include:
- A 4-nitrophenyl group at position 3, contributing electron-withdrawing properties.
This scaffold is structurally analogous to bioactive thienopyrimidinone derivatives, which are widely explored for anticancer, antimicrobial, and anti-inflammatory activities due to their ability to modulate enzyme targets like kinases and HDACs .
Properties
IUPAC Name |
2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanyl-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O4S2/c28-20(25-12-3-5-15-4-1-2-6-19(15)25)14-33-23-24-18-11-13-32-21(18)22(29)26(23)16-7-9-17(10-8-16)27(30)31/h1-2,4,6-10H,3,5,11-14H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WHQOODIROBFSRS-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NC4=C(C(=O)N3C5=CC=C(C=C5)[N+](=O)[O-])SCC4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O4S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
480.6 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one is a complex organic molecule with potential therapeutic applications. This article explores its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features several notable structural components:
- Dihydroquinoline Core : This moiety is associated with various pharmacological activities, including antimicrobial and anticancer properties.
- Thioether Linkage : Enhances solubility and bioavailability.
- Nitrophenyl Group : Often linked to increased biological activity due to electron-withdrawing effects.
Molecular Characteristics
| Property | Value |
|---|---|
| Molecular Formula | C18H18N4O3S |
| Molecular Weight | 366.42 g/mol |
| IUPAC Name | 2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)-3-(4-nitrophenyl)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one |
Biological Activity
Research indicates that this compound exhibits a range of biological activities:
Antimicrobial Activity
Studies have shown that compounds with similar structures possess significant antimicrobial properties. For instance, derivatives of thieno[3,2-d]pyrimidine have demonstrated effectiveness against various bacterial strains. The thioether and quinoline components are believed to contribute to this activity by disrupting microbial cell functions.
Anticancer Potential
The compound's ability to inhibit cancer cell proliferation has been investigated. In vitro studies suggest that it may induce apoptosis in cancer cell lines through mechanisms involving the modulation of apoptotic pathways and inhibition of specific kinases associated with cancer progression.
The proposed mechanisms include:
- Enzyme Inhibition : The compound may inhibit key enzymes involved in tumor growth and metastasis.
- Receptor Interaction : Binding to specific receptors can alter signaling pathways that promote cell survival and proliferation.
Case Studies and Research Findings
- Anticancer Activity Study : A study evaluated the effects of a similar thieno[3,2-d]pyrimidine derivative on human breast cancer cells (T47D). The compound showed an IC50 value of 27.3 μM, indicating promising anticancer activity .
- Antimicrobial Efficacy : Research on related compounds revealed good antibacterial activity against pathogenic bacteria, suggesting that the thioether linkage enhances the overall efficacy .
Comparison with Similar Compounds
Structural Similarity Analysis
Structural analogs of the target compound share the thieno[3,2-d]pyrimidin-4(3H)-one core but differ in substituent groups. Key analogs include:
Table 1: Structural and Molecular Comparison
Key Observations:
- Hydrophobicity: The dihydroquinolinyl group in the target compound and Compound A increases hydrophobicity, which may improve membrane permeability compared to morpholine-containing analogs (Compound D) .
- Synthetic Accessibility : The target compound’s synthesis likely parallels methods for Compound C, involving reflux with DMF and KOH, yielding ~88% under optimized conditions .
Computational Similarity Metrics
Using Tanimoto coefficients (Morgan fingerprints), structural similarity was quantified:
- Compound A: High similarity (Tanimoto > 0.7) due to shared dihydroquinolinyl and core structure.
- Compound B : Moderate similarity (Tanimoto ~0.5–0.6) owing to divergent R1/R2 groups .
- Compound C: Lower similarity (Tanimoto ~0.4) due to absence of the dihydroquinolinyl moiety.
These metrics align with evidence that minor substituent changes significantly impact bioactivity and binding .
Physicochemical and Pharmacokinetic Properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
